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Compound of Interest

(3-Chloro-benzoylamino)-acetic
Compound Name: o
aci

Cat. No.: B041228

Proper disposal of (3-Chloro-benzoylamino)-acetic acid is critical for ensuring laboratory
safety, protecting the environment, and maintaining regulatory compliance. As a chlorinated
organic compound, this chemical requires specific handling and disposal procedures. It must
be treated as hazardous waste and segregated from other waste streams.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle (3-Chloro-benzoylamino)-acetic
acid with the appropriate Personal Protective Equipment (PPE). Adherence to safety protocols
minimizes the risk of exposure and ensures a safe laboratory environment.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Chemical-resistant gloves (e.qg., nitrile),
Gloves . . :

inspected for integrity before use.

Safety glasses with side shields or chemical
Eye Protection safety goggles. A face shield may be necessary

if a splash hazard exists.

A standard laboratory coat should be worn to

Laboratory Coat )
protect personal clothing.

Use in a well-ventilated area or a chemical fume

Respiratory hood to avoid inhalation of any dust or vapors.

[1]

Disposal Protocol: A Step-by-Step Guide

The disposal of (3-Chloro-benzoylamino)-acetic acid must follow hazardous waste
regulations. As a halogenated organic compound, it requires specific disposal methods and
must not be disposed of down the drain or in regular trash.[2][3]

Step 1: Waste Identification and Segregation Proper segregation of chemical waste is the first
and most critical step to prevent dangerous reactions.[3]

« ldentify as Halogenated Organic Waste: (3-Chloro-benzoylamino)-acetic acid contains
chlorine, classifying it as a halogenated organic compound.[3][4]

» Segregate from Other Waste Streams: This waste must be collected separately from non-
halogenated organic waste, acids, bases, and other chemical waste types.[3][5] Mixing
incompatible waste streams can lead to violent reactions or the release of toxic gases.

Step 2: Waste Collection and Containerization

» Use Designated Containers: Collect waste in a container specifically designated for
halogenated organic waste.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH66637&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b041228?utm_src=pdf-body
https://www.vumc.org/safety/waste/chemical-waste-sewer-disposal
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_8_3_Chlorophenyl_8_oxooctanoic_acid.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_8_3_Chlorophenyl_8_oxooctanoic_acid.pdf
https://www.benchchem.com/product/b041228?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_8_3_Chlorophenyl_8_oxooctanoic_acid.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8702083.htm
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_8_3_Chlorophenyl_8_oxooctanoic_acid.pdf
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Ensure Container Compatibility: The container must be made of a material compatible with
the chemical to prevent degradation or leaks.

» Keep Containers Closed: Always keep waste containers securely sealed when not in use.[1]

[6]
Step 3: Labeling

o Label Clearly: Affix a hazardous waste tag to the container as soon as the first drop of waste
is added.

e Use Full Chemical Name: Clearly label the container with the full chemical name: "(3-
Chloro-benzoylamino)-acetic acid" and/or "m-Chlorohippuric Acid". Do not use
abbreviations or chemical formulas.[3]

 Indicate Hazards: The label should clearly state "Hazardous Waste".
Step 4: Storage

» Designated Storage Area: Store the sealed and labeled waste container in a designated,
well-ventilated, and secure area.[1]

e Secondary Containment: Store hazardous waste containers in secondary containment to
prevent spills from spreading.

e Incompatible Materials: Keep the waste container away from incompatible materials, heat,
and sources of ignition.[7]

Step 5: Final Disposal

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental services contractor.[1][6]

e Regulatory Compliance: All waste must be handled in accordance with local, state, and
federal regulations.[8]

o Prohibited Disposal: Under no circumstances should (3-Chloro-benzoylamino)-acetic acid
be poured down the sanitary sewer.[2][3] Halogenated organic compounds can be harmful to
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aguatic life and may not be effectively treated by wastewater systems.

Summary of Chemical and Disposal Information

Parameter

Information

Chemical Name

(3-Chloro-benzoylamino)-acetic acid

Synonym

m-Chlorohippuric Acid[4]

Chemical Class

Halogenated Organic Compound

Primary Disposal Method

Collection by a licensed hazardous waste
contractor for incineration or other approved

treatment methods.[9]

Prohibited Disposal

Do not dispose of in sinks, sewers, or general
trash.[2][3]

Incompatible Waste

Segregate from non-halogenated organics,
strong acids, strong bases, and oxidizing
agents.[5][7]

Disposal Workflow
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Caption: Disposal workflow for (3-Chloro-benzoylamino)-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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